Cas no 66396-66-5 (1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 66396-66-5
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 396366
• PubChem ID: 71375066
• Update Time: 2025-04-19

1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-
• 4-(2-isocyanoethyl)-1-(4-methylphenyl)sulfonylimidazole
• 4-(2-Isocyanoethyl)-1-(4-methylbenzene-1-sulfonyl)-1H-imidazole
• DTXSID70797819
• 66396-66-5

• Inchi： 1S/C13H13N3O2S/c1-11-3-5-13(6-4-11)19(17,18)16-9-12(15-10-16)7-8-14-2/h3-6,9-10H,7-8H2,1H3
• InChI Key： QRMAWIYWFHODBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC(CC[N+]#[C-])=C1)(=O)=O

Computed Properties

• Exact Mass: 275.07299
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 56.32